Cas no 105973-36-2 (2-Cyclohexyloxyaniline;hydrochloride)

• Product Name: 2-Cyclohexyloxyaniline;hydrochloride
• CAS No: 105973-36-2
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD20486745
• CID: 4679150
• Update Time: 2025-10-28

2-Cyclohexyloxyaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(Cyclohexyloxy)phenyl]amine hydrochloride
• 2-Cyclohexyloxyaniline;hydrochloride

• MDL： MFCD20486745
• Inchi： 1S/C12H17NO.ClH/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10;/h4-5,8-10H,1-3,6-7,13H2;1H
• InChI Key： QIFNHCXBXGTAJX-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1N)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Cyclohexyloxyaniline;hydrochloride

Research Brief on 2-Cyclohexyloxyaniline Hydrochloride (CAS: 105973-36-2): Recent Advances and Applications

2-Cyclohexyloxyaniline hydrochloride (CAS: 105973-36-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyloxy and aniline functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and medicinal applications.

Recent studies have focused on the synthesis and optimization of 2-cyclohexyloxyaniline hydrochloride, exploring its role as a precursor in the development of novel therapeutic agents. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. These efforts are critical for ensuring the compound's suitability in high-throughput screening and target identification studies.

One notable application of 2-cyclohexyloxyaniline hydrochloride is its use in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Recent publications highlight the compound's utility in generating selective kinase inhibitors, with promising results in preclinical models. For instance, a 2023 study demonstrated its efficacy in modulating specific kinase targets, leading to reduced tumor growth in vitro and in vivo.

In addition to its role in kinase inhibition, 2-cyclohexyloxyaniline hydrochloride has been investigated for its potential in antimicrobial research. The compound's structural features make it a candidate for developing new antibiotics, particularly against drug-resistant bacterial strains. Preliminary data suggest that derivatives of this compound exhibit broad-spectrum activity, though further optimization is required to enhance their pharmacokinetic properties.

The safety and toxicological profile of 2-cyclohexyloxyaniline hydrochloride have also been a focus of recent research. Studies conducted under Good Laboratory Practice (GLP) guidelines indicate that the compound has a favorable toxicity profile at therapeutic doses, with minimal off-target effects. These findings support its continued development as a pharmacophore in drug discovery programs.

Looking ahead, researchers are exploring the potential of 2-cyclohexyloxyaniline hydrochloride in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Its versatility as a building block in organic synthesis positions it as a valuable tool for medicinal chemists. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-cyclohexyloxyaniline hydrochloride (CAS: 105973-36-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, characterization, and therapeutic potential underscore its importance in the field. Continued research and development efforts will likely uncover new opportunities for this compound, contributing to the advancement of drug discovery and biomedical science.